![molecular formula C7H9N3O2 B1429825 Ethyl 3-aminopyridazine-4-carboxylate CAS No. 716325-02-9](/img/structure/B1429825.png)
Ethyl 3-aminopyridazine-4-carboxylate
Overview
Description
Ethyl 3-aminopyridazine-4-carboxylate is a chemical compound with the molecular formula C7H9N3O2 and a molecular weight of 167.17 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9N3O2/c1-2-12-7(11)5-3-4-9-10-6(5)8/h3-4H,2H2,1H3,(H2,8,10) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature . It has a molecular weight of 167.17 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.Scientific Research Applications
Synthesis of Heterocyclic Derivatives
Ethyl 3-aminopyridazine-4-carboxylate is involved in the synthesis of various heterocyclic compounds. For instance, it's used in creating functionalized pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives, which have potential applications in medicinal chemistry (Arrault et al., 2002). Moreover, it's also utilized in the preparation of naphthyridine derivatives, a process significant for pharmaceutical development (Balogh et al., 2009).
Development of Anti-inflammatory Compounds
Research has shown the usefulness of this compound in developing anti-inflammatory compounds. The ethyl esters of imidazo[1,2-b]pyridazin-2-carboxylic and -2-acetic acids, prepared from 3-aminopyridazines, have been tested for their anti-inflammatory activity (Abignente et al., 1977).
Synthesis of Anticancer Agents
This compound plays a role in synthesizing potential anticancer agents. Its derivatives, specifically pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, have been evaluated for their effects on cell proliferation and leukemia survival rates, marking its significance in oncological research (Temple et al., 1983).
Novel Synthetic Approaches
This compound is also central in novel synthetic approaches for various pharmacologically relevant compounds. For example, it's used in the reductive cleavage of isoxazolo[3,4-d]pyridazinones to create pyridazinones with specific functionalizations (Piaz et al., 1991).
Development of Gastric Antisecretory Agents
Another significant application is in synthesizing gastric antisecretory agents. Derivatives of this compound have been shown to possess potent gastric antisecretory properties, making them potential candidates for treating gastrointestinal disorders (Santilli et al., 1987).
Safety and Hazards
Ethyl 3-aminopyridazine-4-carboxylate is associated with several hazard statements including H302, H315, H319, and H335 . These correspond to potential hazards if the compound is ingested, comes into contact with skin, or if it comes into contact with the eyes. It’s also potentially hazardous if inhaled .
properties
IUPAC Name |
ethyl 3-aminopyridazine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2/c1-2-12-7(11)5-3-4-9-10-6(5)8/h3-4H,2H2,1H3,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUSPBHZJUQSYQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=NC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70739335 | |
Record name | Ethyl 3-aminopyridazine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70739335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
716325-02-9 | |
Record name | Ethyl 3-aminopyridazine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70739335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.